1-Oleoyl-2-palmitoyl-sn-glycerol

• Molecular Formula: C37H70O5
• Molecular Weight: 594.9 g/mol
• IUPAC Name: [(2S)-2-hexadecanoyloxy-3-hydroxypropyl] (Z)-octadec-9-enoate
• InChI: InChI=1S/C37H70O5/c1-3-5-7-9-11-13-15-17-18-20-21-23-25-27-29-31-36(39)41-34-35(33-38)42-37(40)32-30-28-26-24-22-19-16-14-12-10-8-6-4-2/h17-18,35,38H,3-16,19-34H2,1-2H3/b18-17-/t35-/m0/s1
• InChI Key: DOZKMFVMCATMEH-OZKTZCCCSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)O[C@@H](CO)COC(=O)CCCCCCC/C=C\CCCCCCCC
• SMILES: CCCCCCCCCCCCCCCC(=O)OC(CO)COC(=O)CCCCCCCC=CCCCCCCCC
• physical_description: Solid

Description

1-oleoyl-2-palmitoyl-sn-glycerol is a 1,2-diacyl-sn-glycerol in which the 1- and 2-acyl groups are specified as oleoyl and palmitoyl respectively. It is a 1,2-diacyl-sn-glycerol and a 1-oleoyl-2-palmitoylglycerol.
DG(18:1(9Z)/16:0/0:0), also known as DG(18:1/16:0) or diacylglycerol(34:1), belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. Thus, DG(18:1(9Z)/16:0/0:0) is considered to be a diradylglycerol lipid molecule. DG(18:1(9Z)/16:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. DG(18:1(9Z)/16:0/0:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, DG(18:1(9Z)/16:0/0:0) is primarily located in the membrane (predicted from logP). DG(18:1(9Z)/16:0/0:0) participates in a number of enzymatic reactions. In particular, DG(18:1(9Z)/16:0/0:0) can be biosynthesized from PA(18:1(9Z)/16:0) through the action of the enzyme phosphatidate phosphatase. Furthermore, DG(18:1(9Z)/16:0/0:0) and oleoyl-CoA can be converted into TG(18:1(9Z)/16:0/18:1(9Z));  which is catalyzed by the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(18:1(9Z)/16:0/0:0) can be biosynthesized from PA(18:1(9Z)/16:0) through its interaction with the enzyme phosphatidate phosphatase. Furthermore, DG(18:1(9Z)/16:0/0:0) and linoleoyl-CoA can be converted into TG(18:1(9Z)/16:0/18:2(9Z, 12Z));  which is catalyzed by the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(18:1(9Z)/16:0/0:0) can be biosynthesized from PA(18:1(9Z)/16:0);  which is mediated by the enzyme phosphatidate phosphatase. Finally, DG(18:1(9Z)/16:0/0:0) and gamma-linolenoyl-CoA can be converted into TG(18:1(9Z)/16:0/18:3(6Z, 9Z, 12Z)) through the action of the enzyme diacylglycerol O-acyltransferase. In humans, DG(18:1(9Z)/16:0/0:0) is involved in phosphatidylethanolamine biosynthesis pe(18:1(9Z)/16:0) pathway and phosphatidylcholine biosynthesis PC(18:1(9Z)/16:0) pathway. DG(18:1(9Z)/16:0/0:0) is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(18:1(9Z)/16:0/20:3(5Z, 8Z, 11Z)) pathway, de novo triacylglycerol biosynthesis TG(18:1(9Z)/16:0/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, de novo triacylglycerol biosynthesis TG(18:1(9Z)/16:0/18:2(9Z, 12Z)) pathway, and de novo triacylglycerol biosynthesis TG(18:1(9Z)/16:0/22:4(7Z, 10Z, 13Z, 16Z)) pathway.

Scientific Research Applications

• Chiral Synthesis and Chemical Properties : Chiral synthesis of triglycerides like 1-butyroyl 2-oleoyl 3-palmitoyl sn glycerol, which is structurally similar to 1-Oleoyl-2-palmitoyl-sn-glycerol, has been achieved with high purity, demonstrating the chemical versatility and potential for specific applications in lipid chemistry and biochemistry (Villeneuve et al., 1994).

• Enzymatic Synthesis and Purity : A study on enzyme-assisted synthesis of chain-deuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (a derivative of this compound) highlights the use of enzymatic processes to achieve high chemical purity, which is crucial for experimental techniques in lipid research (Bogojevic & Leung, 2020).

• Lipid Dynamics and Membrane Behavior : The dynamics of acyl chains in lipids like 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine and related molecules have been studied, providing insights into their behavior in bilayer structures, which is fundamental to understanding cell membrane properties (Perly, Smith, & Jarrell, 1985).

• Phase Behavior in Lipid Mixtures : Research on the phase behavior of mixtures containing 1,2-POG (a diacylglycerol form of this compound) with other phospholipids has revealed complex interactions, suggesting significant roles in membrane structure and function (Jiménez-Monreal et al., 1998).

• Interaction with Biological Systems : Studies have shown that compounds like 1-oleoyl-2-acetyl-glycerol can induce specific enzymatic activities in biological systems, hinting at the potential for targeted biological applications (Sasakawa et al., 1985).

• Thermodynamic and Kinetic Studies : Thermodynamic and kinetic studies on triacylglycerols containing oleoyl and palmitoyl chains, such as 1,3-Dipalmitoyl-2-oleoyl-sn-glycerol and 1,2-dioleoyl-3-palmitoyl-rac-glycerol, have been conducted, providing a deeper understanding of their behavior in different states, crucial for food science and lipid technology applications (Zhang et al., 2007).